Cas no 67066-22-2 (2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate)

• Product Name: 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate
• CAS No: 67066-22-2
• CID: 4656536
• Update Time: 2025-10-05

2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate
• 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate

Additional information on 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate

Introduction to 2,4,6-Triphenyl-1-propylpyridin-1-ium Thiocyanate (CAS No. 67066-22-2)

2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate (CAS No. 67066-22-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its distinctive molecular structure, which consists of a pyridinium core substituted with triphenyl and propyl groups, and a thiocyanate counterion.

The molecular formula of 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate is C₂₄H₂₃N₂S, and its molecular weight is approximately 375.51 g/mol. The compound's chemical structure features a positively charged pyridinium ring with three phenyl groups attached at the 2, 4, and 6 positions, and a propyl chain extending from the nitrogen atom. The thiocyanate ion (SCN^-) serves as the counterion to balance the charge.

In terms of physical properties, 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate is a solid at room temperature and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but can undergo various chemical reactions under specific conditions.

The synthesis of 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate typically involves multiple steps. One common approach is to start with the reaction of 4-vinylpyridine with benzaldehyde to form the corresponding α,β-unsaturated aldehyde. This intermediate is then subjected to a Michael addition reaction with another equivalent of benzaldehyde to form the triphenyl-substituted pyridine derivative. Finally, the propylation and quaternization steps are carried out using propyl bromide and potassium thiocyanate to yield the final product.

Recent research has highlighted several interesting properties of 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate. For instance, studies have shown that this compound exhibits significant antimicrobial activity against a range of bacteria and fungi. The mechanism of action is believed to involve the disruption of microbial cell membranes due to the cationic nature of the pyridinium moiety.

In addition to its antimicrobial properties, 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate has been explored for its potential use in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents makes it a promising candidate for enhancing the solubility and bioavailability of poorly soluble drugs. Research in this area has focused on developing nanoparticles and liposomes containing this compound for targeted drug delivery applications.

The optical properties of 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate have also been investigated. The compound exhibits strong absorption in the visible region of the electromagnetic spectrum due to its extended π-conjugation system. This property makes it suitable for use in fluorescent probes and sensors, where it can be used to detect specific analytes or monitor environmental conditions.

In the field of materials science, 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate has been studied for its potential applications in electrochromic devices and organic electronics. The compound's ability to undergo reversible redox reactions allows it to change color when subjected to an applied voltage or light stimulus. This property makes it useful for developing smart windows and displays that can switch between different states.

Despite its promising applications, it is important to note that 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate should be handled with care due to its potential toxicity and environmental impact. Proper safety measures should be followed during synthesis and handling to ensure the well-being of researchers and the environment.

In conclusion, 2,4,6-Triphenyl-1-propylpyridin-1-ium thiocyanate (CAS No. 67066-22-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development in these fields.